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Compound of Interest

Compound Name: SMN-C3

Cat. No.: B610888 Get Quote

For researchers, scientists, and drug development professionals utilizing SMN-C3, this

technical support center provides essential information on storage, stock solution preparation,

and troubleshooting common experimental hurdles. SMN-C3 is an orally active, small molecule

modulator of SMN2 splicing, investigated for its therapeutic potential in Spinal Muscular

Atrophy (SMA).

Proper handling and storage of SMN-C3 are paramount to ensure its stability and efficacy in

experimental settings. This guide offers detailed protocols and answers to frequently asked

questions to support your research endeavors.

Recommended Storage Conditions
To maintain the integrity of SMN-C3, adhere to the following storage recommendations for both

the powdered form and prepared stock solutions.

SMN-C3 Powder
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Storage Temperature Duration
Supplier
Recommendations

-20°C Up to 3 years
MedChemExpress,

TargetMol[1][2]

4°C Up to 2 years MedChemExpress[2]

0 - 4°C (short term) Days to weeks Sun-shinechem[3]

-20°C (long term) Months to years Sun-shinechem[3]

SMN-C3 Stock Solutions
Storage
Temperature

Duration
Recommended
Solvent

Supplier
Recommendations

-80°C Up to 2 years DMSO
MedChemExpress[2]

[4]

-20°C Up to 1 year DMSO
MedChemExpress,

TargetMol[1][2][4]

Experimental Protocols
Preparation of SMN-C3 Stock Solution (10 mM in DMSO)
Materials:

SMN-C3 powder

Dimethyl sulfoxide (DMSO), anhydrous/low moisture

Sterile microcentrifuge tubes or vials

Vortexer

Water bath or heating block (optional)

Sonicator (optional)
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Methodology:

Calculate the required mass of SMN-C3: The molecular weight of SMN-C3 is 416.52 g/mol .

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *

Volume (L) * 416.52 g/mol * 1000 mg/g For example, to prepare 1 mL of a 10 mM solution,

you would need 4.1652 mg of SMN-C3.

Aliquot DMSO: In a sterile tube, add the desired volume of DMSO. It is crucial to use

anhydrous or low-moisture DMSO, as hygroscopic DMSO can significantly impact the

solubility of SMN-C3.[2][5]

Dissolve SMN-C3: Add the weighed SMN-C3 powder to the DMSO.

Aid Dissolution (if necessary): SMN-C3's solubility in DMSO is approximately 1.96 mg/mL

(4.71 mM) to 2 mg/mL (4.8 mM).[1][2] To achieve a 10 mM concentration, aiding dissolution

is necessary. The following methods are recommended:

Warming: Gently warm the solution to 60°C.[1]

Sonication: Use an ultrasonic bath to facilitate dissolution.[1]

pH Adjustment: Adjusting the pH to 5 with HCl has also been noted to aid solubility in

conjunction with warming.[2][5]

Ensure Complete Dissolution: Vortex the solution until the powder is completely dissolved

and the solution is clear.

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C as recommended in the table above.

Troubleshooting and FAQs
This section addresses common questions and issues that may arise during the handling and

use of SMN-C3.

Q1: My SMN-C3 powder has changed color. Is it still usable?
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A: SMN-C3 is typically a light yellow to yellow solid.[2][5] A significant change in color could

indicate degradation or contamination. It is recommended to use a fresh batch of the

compound if you observe a noticeable color change.

Q2: I'm having trouble dissolving SMN-C3 in DMSO at my desired concentration.

A: As noted in the protocol, achieving concentrations higher than ~4.8 mM in DMSO requires

assistance. Try warming the solution to 60°C and/or using a sonicator.[1] Using a fresh,

unopened bottle of anhydrous DMSO is also critical, as absorbed water can reduce solubility.[2]

[5]

Q3: Can I store my SMN-C3 stock solution at 4°C?

A: It is not recommended to store stock solutions at 4°C for extended periods. For stock

solutions, storage at -20°C or -80°C is advised to maintain stability.[2][4]

Q4: How many times can I freeze-thaw my SMN-C3 stock solution?

A: To ensure the stability and efficacy of your SMN-C3, it is best to avoid repeated freeze-thaw

cycles. Aliquoting the stock solution into single-use volumes is the recommended practice.

Q5: What is the mechanism of action of SMN-C3?

A: SMN-C3 is a selective small molecule that modulates the splicing of SMN2 pre-mRNA. It

promotes the inclusion of exon 7, leading to the production of full-length, functional SMN

protein.

SMN-C3 Mechanism of Action: A Visual Guide
The following diagram illustrates the experimental workflow for assessing the effect of SMN-C3
on SMN2 splicing and SMN protein expression.
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Caption: Experimental workflow for evaluating SMN-C3 activity.

The following diagram illustrates the signaling pathway of SMN-C3's mechanism of action on

SMN2 pre-mRNA splicing.
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Caption: SMN-C3 mechanism on SMN2 pre-mRNA splicing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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